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Compound of Interest

Compound Name: Monooctyl Phthalate-d4

Cat. No.: B12378391 Get Quote

Technical Guide: Monooctyl Phthalate-d4
For Researchers, Scientists, and Drug Development Professionals

Introduction
Monooctyl Phthalate-d4 is a deuterated form of Monooctyl Phthalate, a metabolite of the

plasticizer dioctyl phthalate. The incorporation of four deuterium atoms on the benzene ring

provides a stable isotopic label, making it an excellent internal standard for analytical

applications. Its primary utility lies in mass spectrometry-based quantification of phthalates in

various matrices, ensuring accuracy and precision by correcting for matrix effects and

variations during sample preparation and analysis. This guide provides a comprehensive

overview of its chemical properties, a representative analytical protocol for its use, and a

summary of the biological activities of related phthalate compounds.

Core Data Presentation
The key quantitative data for Monooctyl Phthalate-d4 are summarized in the table below for

easy reference.
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Property Value Citations

Molecular Formula C₁₆H₁₈D₄O₄ [1][2][3]

Molecular Weight 282.37 g/mol [1][2]

CAS Number 1398065-74-1 [1][2]

Appearance White to Off-White Solid

Storage Temperature 2-8°C [2]

Experimental Protocols
The following is a representative experimental protocol for the use of Monooctyl Phthalate-d4
as an internal standard in the quantification of phthalates in a liquid sample (e.g., beverage)

using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This protocol is a

composite based on established methods for phthalate analysis.

Objective: To quantify the concentration of Monooctyl Phthalate in a liquid sample using

Monooctyl Phthalate-d4 as an internal standard.

Materials:

Monooctyl Phthalate standard

Monooctyl Phthalate-d4 (internal standard)

Acetonitrile (LC-MS grade)

Water (LC-MS grade)

Formic acid (LC-MS grade)

Solid-phase extraction (SPE) cartridges (e.g., C18)

Vortex mixer

Centrifuge
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LC-MS/MS system

Procedure:

Preparation of Standard Solutions:

Prepare a stock solution of Monooctyl Phthalate in acetonitrile at a concentration of 1

mg/mL.

Prepare a stock solution of Monooctyl Phthalate-d4 in acetonitrile at a concentration of 1

mg/mL.

From the stock solutions, prepare a series of calibration standards of Monooctyl Phthalate

ranging from 1 ng/mL to 1000 ng/mL. Each calibration standard should be spiked with a

fixed concentration of Monooctyl Phthalate-d4 (e.g., 100 ng/mL).

Sample Preparation:

Take a known volume of the liquid sample (e.g., 1 mL).

Spike the sample with the internal standard, Monooctyl Phthalate-d4, to a final

concentration of 100 ng/mL.

Vortex the sample for 30 seconds.

Solid-Phase Extraction (SPE):

Condition the C18 SPE cartridge with acetonitrile followed by water.

Load the spiked sample onto the SPE cartridge.

Wash the cartridge with water to remove interfering substances.

Elute the analytes with acetonitrile.

Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in a known volume of the initial mobile phase (e.g., 100 µL).
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LC-MS/MS Analysis:

Liquid Chromatography (LC) Conditions:

Column: C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm).

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient: A suitable gradient to separate the analyte from matrix components.

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Mass Spectrometry (MS/MS) Conditions:

Ionization Mode: Electrospray Ionization (ESI), negative mode.

Multiple Reaction Monitoring (MRM): Monitor the precursor to product ion transitions for

both Monooctyl Phthalate and Monooctyl Phthalate-d4.

Quantification:

Construct a calibration curve by plotting the ratio of the peak area of Monooctyl Phthalate

to the peak area of Monooctyl Phthalate-d4 against the concentration of the Monooctyl

Phthalate standards.

Determine the concentration of Monooctyl Phthalate in the sample by interpolating its peak

area ratio from the calibration curve.

Mandatory Visualization
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Sample Preparation Analysis Data Processing

Liquid Sample Spike with
Monooctyl Phthalate-d4 Solid-Phase Extraction LC Separation MS/MS Detection Quantification using

Internal Standard Final Concentration

Click to download full resolution via product page

Caption: Workflow for phthalate quantification using a deuterated internal standard.

Biological Activity of Related Compounds
While Monooctyl Phthalate-d4 is primarily used as an analytical standard, its non-deuterated

counterpart and other phthalate metabolites have been reported to possess biological

activities.

Antimycobacterial Activity: Monooctyl phthalate has demonstrated antimycobacterial activity

with a minimum inhibitory concentration (MIC) of 20 μg/mL.[4]

Endocrine Disruption: Phthalates are a class of chemicals known for their endocrine-

disrupting properties. The metabolite of di(n-butyl)phthalate, monobutyl phthalate, has been

shown to affect the expression of proteins related to the epithelial-mesenchymal transition

(EMT) and enhance the migration and invasion of cells.

Enzyme Inhibition: Di(n-butyl) phthalate (DBP) and its metabolite monobutyl phthalate (MBP)

have been found to inhibit the activity of superoxide dismutase (SOD), an important

antioxidant enzyme. Modeling studies suggest that these compounds can bind to the active

site of SOD, potentially explaining their inhibitory effect.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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